Cas no 84487-81-0 (2-Butenoic acid, 3-(butylamino)-2-methyl-, ethyl ester)

• Product name: 2-Butenoic acid, 3-(butylamino)-2-methyl-, ethyl ester
• CAS No: 84487-81-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994
• CID: 667094
• PubChem ID: 71414599

2-Butenoic acid, 3-(butylamino)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(butylamino)-2-methyl-, ethyl ester
• ethyl 3-(butylamino)-2-methylbut-2-enoate
• DTXSID30834052
• 84487-81-0

• Inchi： InChI=1S/C11H21NO2/c1-5-7-8-12-10(4)9(3)11(13)14-6-2/h12H,5-8H2,1-4H3
• InChI Key： IYLZUSSWYGMCBR-UHFFFAOYSA-N
• SMILES： CCCCNC(=C(C)C(=O)OCC)C

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 3.3